Cas no 16000-39-8 (2-Methoxy-1-naphthonitrile)

2-Methoxy-1-naphthonitrile structure
Product Name:2-Methoxy-1-naphthonitrile
CAS No:16000-39-8
Molecular Formula:C12H9NO
Molecular Weight:183.20596
MDL:MFCD00003867
CID:220373
PubChem ID:85232
2-Methoxy-1-naphthonitrile Properties
Names and Identifiers
-
- 2-Methoxy-1-naphthonitrile
- 2-methoxy-1-Naphthalenecarbonitrile
- 2-methoxynaphthalene-1-carbonitrile
- 1-Cyano-2-methoxynaphthalene
- 1-Naphthalenecarbonitrile,2-methoxy
- 2-Methoxy-[1]naphthonitril
- 2-Methoxy-1-cyan-naphthalin
- 2-methoxy-1-cyanonaphthalene
- 2-methoxynaphthalenecarbonitrile
- 2-Methoxy-naphthoesaeure-(1)-nitril
- NSC94825
- 2-methoxy-naphthalene-1-carbonitrile
- NSC-94825
- TS-02551
- 1-Cyano-2-methoxy-naphthalene
- DTXSID70166783
- NSC 94825
- EINECS 240-133-3
- KPIZWRFKCSLGQK-UHFFFAOYSA-N
- NCIOpen2_001474
- FT-0637300
- A810100
- SCHEMBL881195
- 16000-39-8
- NS00025209
- 1-Naphthalenecarbonitrile, 2-methoxy-
- MFCD00003867
- 1-Naphthonitrile, 2-methoxy-
- CS-0333960
- AKOS005351084
- DTXCID0089274
- DB-043443
- G62801
-
- MDL: MFCD00003867
- InChIKey: KPIZWRFKCSLGQK-UHFFFAOYSA-N
- Inchi: InChI=1S/C12H9NO/c1-14-12-7-6-9-4-2-3-5-10(9)11(12)8-13/h2-7H,1H3
- SMILES: COC1=C(C#N)C2=CC=CC=C2C=C1
Computed Properties
- Exact Mass: 183.06800
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 1
- Monoisotopic Mass: 183.068
- Heavy Atom Count: 14
- Complexity: 242
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.9
- Tautomer Count: nothing
- Surface Charge: 0
- Topological Polar Surface Area: 33A^2
Experimental Properties
- LogP: 2.72008
- PSA: 33.02000
- Refractive Index: 1.5880 (estimate)
- Boiling Point: 316.88°C (rough estimate)
- Melting Point: 95-96 °C(lit.)
- Flash Point: 153ºC
- Color/Form: Not available
- Solubility: Not available
- Density: 1.1261 (rough estimate)
2-Methoxy-1-naphthonitrile Security Information
2-Methoxy-1-naphthonitrile Customs Data
- HS CODE:2926909090
- Customs Data:
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2-Methoxy-1-naphthonitrile Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P001S1O-250mg |
1-Naphthalenecarbonitrile, 2-methoxy- |
16000-39-8 | 95% | 250mg |
$83.00 | 2025-02-19 | |
A2B Chem LLC | AA82204-1g |
2-Methoxy-1-naphthonitrile |
16000-39-8 | 95% | 1g |
$194.00 | 2024-04-20 | |
abcr | AB541105-1 g |
2-Methoxy-1-naphthonitrile; . |
16000-39-8 | 1g |
€91.40 | 2023-07-10 | ||
Alichem | A219000762-250mg |
1-Cyano-2-methoxynaphthalene |
16000-39-8 | 98% | 250mg |
673.20 USD | ||
Ambeed | A274386-100mg |
2-Methoxy-1-naphthonitrile |
16000-39-8 | 95% | 100mg |
$46.0 | ||
Chemenu | CM235575-25g |
2-Methoxy-1-naphthonitrile |
16000-39-8 | 95% | 25g |
$297 | 2021-08-04 | |
Crysdot LLC | CD12136896-25g |
2-Methoxy-1-naphthonitrile |
16000-39-8 | 95+% | 25g |
$315 | ||
TRC | M331403-100mg |
2-Methoxy-1-naphthonitrile |
16000-39-8 | 100mg |
$ 50.00 | 2022-06-03 | ||
SHANG HAI XIAN DING Biotechnology Co., Ltd. | 085908-1g |
2-Methoxy-1-naphthonitrile |
16000-39-8 | 97% | 1g |
1347CNY |
2-Methoxy-1-naphthonitrile Related Literature
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Chao Wang,Shaozhuan Huang,Li Wang,Zhao Deng,Jun Jin,Jing Liu,Lihua Chen,Xianfeng Zheng,Yu Li RSC Adv., 2013,3, 1699-1702
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Shuwei Li,Nishanth Marthandan,Dawn Bowerman,Harold R. Garner,Thomas Kodadek Chem. Commun., 2005, 581-583
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Haoran Wang,Lei Zou RSC Adv., 2015,5, 41506-41512
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5. Nitrogen-doped graphdiyne as a metal-free catalyst for high-performance oxygen reduction reactions†Huibiao Liu,Yuliang Li,Yuanping Yi,Xuelian Yu,Suojiang Zhang,Hongbin Cao,Guangjin Zhang Nanoscale, 2014,6, 11336-11343
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Pervaiz Ahmad,Mayeen Uddin Khandaker,Ziaul Raza Khan,Yusoff Mohd Amin RSC Adv., 2015,5, 35116-35137
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P. Preira,V. Grandné,J.-M. Forel,S. Gabriele,M. Camara,O. Theodoly Lab Chip, 2013,13, 161-170
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Junhyeong Kim,Hyunki Kim,Soo-Kil Kim,Sang Hyun Ahn J. Mater. Chem. A, 2018,6, 6282-6288
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10. Obituary
16000-39-8 (2-Methoxy-1-naphthonitrile) Related Products
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- 4107-65-7(2,4-Dimethoxybenzonitrile)
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:16000-39-8)2-Methoxy-1-naphthonitrile

Purity:99%
Quantity:1g
Price($):178.0